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Compound of Interest |

Compound Name: Diethyl tetradecanedioate
CAS No.: 19812-63-6
- 7

Executive Summary

This technical guide details the formulation, synthesis, and validation of Diethyl
Tetradecanedioate (DET) as a high-performance lubricity agent. While traditional diesters
(e.g., adipates, sebacates) are liquid base stocks, DET presents a unique physicochemical
profile with a melting point of ~29-31°C. This characteristic positions it as a phase-change
lubricant and a critical anti-sticking agent for high-precision machinery, including
pharmaceutical tablet presses and food-grade electromechanical systems.

Target Audience: Formulation Chemists, Tribologists, and Pharmaceutical Process Engineers.

Physicochemical Characterization

Understanding the thermal behavior of DET is the prerequisite for successful formulation.
Unlike liquid Group V base oils, DET behaves as a soft wax at ambient temperature (20°C) and
transitions to a low-viscosity liquid at physiological or operating temperatures (>30°C).

Table 1: Critical Properties of Diethyl Tetradecanedioate
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Property Value Method Relevance
Regulatory
CAS Number 19812-63-6 N/A o
Identification
Molecular Formula C20H3804 N/A Stoichiometry
Molecular Weight 314.46 g/mol N/A Volatility prediction
] ] Solid-Liquid Phase
Melting Point 29-31°C DSC .
Transition
Flash Point >100 °C (Closed Cup) ASTM D93 Safety/Flammability
Soluble in alcohols,
Formulation
Solubility esters, PAOs; Visual o
] Compatibility
Insoluble in water
White crystalline solid
Appearance / Colorless liquid Visual Quality Control

(>31°C)

Scientific Insight: The C14 backbone (tetradecanedioic acid) provides significant

hydrophobicity, reducing hygroscopicity compared to shorter-chain esters (e.g., diethyl

adipate). The ethyl ester headgroups provide polarity, essential for metal surface adsorption
(boundary lubrication).

Mechanism of Action: Boundary Lubrication

The efficacy of DET relies on the interaction between its polar ester groups and metallic
substrates.

Diagram 1: Tribofilm Formation Mechanism

The following diagram illustrates how DET molecules orient themselves under load to reduce
friction.
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Caption: Thermal activation pathway of DET, converting from solid wax to an adsorbed tribofilm
under frictional heating.
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Experimental Protocols
Protocol A: Synthesis of High-Purity DET

Objective: Synthesize >99% purity DET suitable for pharmaceutical machinery or precision

instrument lubrication. Rationale: Commercial diesters often contain acid impurities that cause

corrosion. This protocol ensures acid neutralization.

Reagents:

Tetradecanedioic acid (C14 diacid), 98%+
Ethanol (Absolute, anhydrous)
Catalyst: p-Toluenesulfonic acid (pTSA) or Sulfuric Acid

Solvent: Toluene (for azeotropic distillation)

Step-by-Step Methodology:

Charge Reactor: In a 3-neck round-bottom flask equipped with a Dean-Stark trap and reflux
condenser, combine 1.0 mol Tetradecanedioic acid, 4.0 mol Ethanol (excess), and 150 mL
Toluene.

Catalysis: Add 0.5 wt% pTSA.
Reflux: Heat mixture to reflux (~80—-90°C). Monitor water collection in the Dean-Stark trap.
Completion: Reaction is complete when water evolution ceases (approx. 4—6 hours).

Neutralization: Cool to room temperature. Wash the organic layer with 5% NaHCOs solution
(3x) to remove residual acid/catalyst. Critical: Ensure pH of aqueous wash is neutral.

Drying: Dry organic layer over anhydrous MgSOQOa. Filter.
Isolation: Rotary evaporate the toluene/ethanol.

Purification: Recrystallize from cold hexane or perform vacuum distillation if liquid purity is
required.
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e QC: Verify Melting Point (29-31°C) and Acid Value (< 0.1 mg KOH/g).

Protocol B: Formulation of "Phase-Change" Tablet Press
Lubricant

Context: In drug development, sticking of powder to punch faces is a major defect. Magnesium
Stearate is common but can retard dissolution. DET offers a cleaner, melt-on-demand
alternative.

Formulation:

o Active Lubricant: Diethyl Tetradecanedioate (10% w/w)

 Carrier: Microcrystalline Cellulose (Avicel PH-102) or Anhydrous Lactose (90% w/w)
Blending Procedure:

o Milling: Cryo-mill DET to a fine powder (< 100 um) if it has agglomerated into large crystals.
o Geometric Dilution: Mix DET with an equal amount of carrier in a V-blender for 5 minutes.

» Final Blend: Add remaining carrier and blend for 10 minutes.

» Validation: Run a Compressibility Index test (Carr's Index). The waxy nature of DET
improves flow compared to liquid oils but lubricates better than hard waxes upon
compression heating.

Performance Validation

To validate the lubricant efficacy, standard tribological testing is required.

Four-Ball Wear Test (ASTM D4172 Modified)

Since DET is solid at room temp, the test cup must be heated.
o Conditions: 40 kg load, 1200 rpm, 60 minutes.

o Temperature:40°C (Must be above DET melting point to test liquid film properties).
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e Control: Mineral Oil (ISO VG 32).

o Test Sample: DET (pure) or DET (5% in Polyalphaolefin).

Expected Results:

. Mineral Oil .
Metric DET (Pure) Interpretation
(Control)
Wear Scar Diameter DET polar heads
0.65 - 0.80 0.35 - 0.45
(mm) protect surface.

| Coeff. of Friction (i) | 0.10 - 0.12 | 0.06 - 0.08 | Ester lubricity reduces drag. |

Diagram 2: Formulation Workflow
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Caption: Logic flow from raw material synthesis to divergent application routes based on phase
state.

Safety & Environmental Profile

o Biodegradability: Linear diesters like DET are readily biodegradable (OECD 301B > 60% in
28 days) due to the hydrolyzable ester linkage.

o Toxicity: Generally low.[1] However, for pharmaceutical applications, residual solvent
(Toluene) and catalyst (pTSA) analysis is mandatory per ICH Q3C guidelines.
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» Handling: Store below 25°C to maintain solid state. If melted, re-solidification may result in
large crystals; gentle heating and stirring are required before use if homogeneity is needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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